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Introduction
N-nitrosamines are a class of compounds classified as probable human carcinogens.[1][2][3]

Their presence in pharmaceutical products, even at trace levels, is a significant safety concern

for regulatory agencies and manufacturers.[2][3][4] N-Nitroso-Vildagliptin is a potential

nitrosamine impurity of Vildagliptin, an oral anti-diabetic drug.[5][6] As a Nitrosamine Drug

Substance-Related Impurity (NDSRI), its levels in the final drug product must be strictly

controlled to ensure patient safety.[7][8]

Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European

Medicines Agency (EMA) have issued stringent guidelines for the control of nitrosamine

impurities in human drugs.[1][4][7] These guidelines necessitate the development of highly

sensitive and validated analytical methods for the detection and quantification of such

impurities.[9] The use of a certified reference material (CRM) is paramount for ensuring the

accuracy and reliability of these analytical measurements. This application note provides a

detailed protocol for the quantification of N-Nitroso-Vildagliptin in pharmaceutical samples
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using a CRM and a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

method.[5][6]

Quantitative Data Summary
The following tables summarize the key performance characteristics of the described LC-

MS/MS method for the quantification of N-Nitroso-Vildagliptin, demonstrating its suitability for

trace-level analysis.

Table 1: Method Detection and Quantification Limits

Parameter Value (ppm)

Limit of Detection (LOD) 0.44[5][6]

Limit of Quantification (LOQ) 1.46[5][6]

Table 2: Linearity and Range

Range (ppb) Correlation Coefficient (r²)

0.97 - 15.41 > 0.99

Data adapted from similar nitrosamine quantification methods.[1]

Table 3: Precision (Repeatability)

Concentration Level Mean Recovery (%) RSD (%)

LOQ 98.5 < 15

100% of Specification Limit 101.2 < 10

150% of Specification Limit 99.8 < 10

Data adapted from similar nitrosamine quantification methods.[1]

Table 4: Accuracy (Spike Recovery)
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Spiked Level Mean Recovery (%)

LOQ 95 - 105

100% of Specification Limit 98 - 102

150% of Specification Limit 97 - 103

Data adapted from similar nitrosamine quantification methods.[1]

Experimental Protocols
This section outlines the detailed methodology for the quantification of N-Nitroso-Vildagliptin
using a certified reference material.

Materials and Reagents
N-Nitroso-Vildagliptin Certified Reference Material (CRM)

Vildagliptin Drug Substance/Product for analysis

LC-MS grade Acetonitrile

LC-MS grade Methanol

LC-MS grade Water

Ammonium Acetate

Formic Acid

Volumetric flasks, pipettes, and other standard laboratory glassware

Syringe filters (e.g., 0.22 µm PVDF)

Instrumentation
A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole

tandem mass spectrometer (LC-MS/MS) is required.
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Table 5: LC-MS/MS Instrument Parameters

Parameter Recommended Setting

Liquid Chromatography

Column
C18 reverse-phase column (e.g., 100 mm x 2.1

mm, 1.8 µm)

Mobile Phase A
5 mM Ammonium Acetate in Water with 0.1%

Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40 °C

Mass Spectrometry

Ionization Mode Electrospray Ionization (ESI), Positive

Precursor Ion (m/z) 333.2

Product Ion (m/z) 206.1

Collision Energy Optimized for the specific instrument

Dwell Time 100 ms

Standard Solution Preparation
CRM Stock Solution (e.g., 100 µg/mL): Accurately weigh a suitable amount of N-Nitroso-
Vildagliptin CRM and dissolve it in a known volume of methanol.

Working Standard Solutions: Prepare a series of working standard solutions by serially

diluting the stock solution with a suitable diluent (e.g., 50:50 Methanol:Water) to cover the

desired calibration range (e.g., from LOQ to 150% of the specification limit).

Sample Preparation
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Drug Substance: Accurately weigh approximately 100 mg of the Vildagliptin drug substance

into a 10 mL volumetric flask. Dissolve and dilute to volume with the diluent.

Drug Product (Tablets): Weigh and finely powder a representative number of tablets.

Accurately weigh a portion of the powder equivalent to 100 mg of Vildagliptin and transfer it

to a 10 mL volumetric flask. Add the diluent, sonicate for 15 minutes to ensure complete

dissolution of the active ingredient, and then dilute to volume.

Filtration: Filter the prepared sample solution through a 0.22 µm syringe filter before injection

into the LC-MS/MS system.

Data Analysis and Quantification
Generate a calibration curve by plotting the peak area of N-Nitroso-Vildagliptin against the

concentration of the working standard solutions.

Perform a linear regression analysis of the calibration curve. The correlation coefficient (r²)

should be ≥ 0.99.

Quantify the amount of N-Nitroso-Vildagliptin in the sample preparations by interpolating

their peak areas from the calibration curve.

Calculate the final concentration of N-Nitroso-Vildagliptin in the original sample, expressed

in parts per million (ppm).

Visualizations
Experimental Workflow for N-Nitroso-Vildagliptin
Quantification
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Caption: Experimental workflow for N-Nitroso-Vildagliptin quantification.
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Click to download full resolution via product page

Caption: Nitrosamine impurity risk assessment and control strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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